Bis(4-octylphenyl)amine Bis(4-octylphenyl)amine 4,4'-dioctyldiphenylamine appears as white powder or beige solid. Slight amine odor. (NTP, 1992)
p, p-Dioctyldiphenylamine belongs to the class of organic compounds known as aniline and substituted anilines. These are organic compounds containing an aminobenzene moiety. p, p-Dioctyldiphenylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. p, p-Dioctyldiphenylamine has been primarily detected in saliva.
P,P-Dioctyldiphenylamine is a substituted aniline.
Brand Name: Vulcanchem
CAS No.: 101-67-7
VCID: VC20985423
InChI: InChI=1S/C28H43N/c1-3-5-7-9-11-13-15-25-17-21-27(22-18-25)29-28-23-19-26(20-24-28)16-14-12-10-8-6-4-2/h17-24,29H,3-16H2,1-2H3
SMILES: CCCCCCCCC1=CC=C(C=C1)NC2=CC=C(C=C2)CCCCCCCC
Molecular Formula: C28H43N
Molecular Weight: 393.6 g/mol

Bis(4-octylphenyl)amine

CAS No.: 101-67-7

Cat. No.: VC20985423

Molecular Formula: C28H43N

Molecular Weight: 393.6 g/mol

* For research use only. Not for human or veterinary use.

Bis(4-octylphenyl)amine - 101-67-7

Specification

Description 4,4'-dioctyldiphenylamine appears as white powder or beige solid. Slight amine odor. (NTP, 1992)
p, p-Dioctyldiphenylamine belongs to the class of organic compounds known as aniline and substituted anilines. These are organic compounds containing an aminobenzene moiety. p, p-Dioctyldiphenylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. p, p-Dioctyldiphenylamine has been primarily detected in saliva.
P,P-Dioctyldiphenylamine is a substituted aniline.
CAS No. 101-67-7
Molecular Formula C28H43N
Molecular Weight 393.6 g/mol
IUPAC Name 4-octyl-N-(4-octylphenyl)aniline
Standard InChI InChI=1S/C28H43N/c1-3-5-7-9-11-13-15-25-17-21-27(22-18-25)29-28-23-19-26(20-24-28)16-14-12-10-8-6-4-2/h17-24,29H,3-16H2,1-2H3
Standard InChI Key QAPVYZRWKDXNDK-UHFFFAOYSA-N
SMILES CCCCCCCCC1=CC=C(C=C1)NC2=CC=C(C=C2)CCCCCCCC
Canonical SMILES CCCCCCCCC1=CC=C(C=C1)NC2=CC=C(C=C2)CCCCCCCC
Colorform LIGHT TAN POWDER
Flash Point 415 °F (NTP, 1992)
Melting Point 205 to 207 °F (NTP, 1992)
80-90 °C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator